1-Naphthylacetic acid 1-Naphthylacetic acid 1-naphthylacetic acid is a naphthylacetic acid substituted by a carboxymethyl group at position 1. It has a role as a synthetic auxin.
1-Naphthaleneacetic acid, also known as NAA or a-naphthaleneacetate, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. 1-Naphthaleneacetic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-naphthaleneacetic acid is primarily located in the cytoplasm.
Brand Name: Vulcanchem
CAS No.: 86-87-3
VCID: VC0354421
InChI: InChI=1S/C12H10O2/c13-12(14)8-10-6-3-5-9-4-1-2-7-11(9)10/h1-7H,8H2,(H,13,14)
SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)O
Molecular Formula: C12H10O2
Molecular Weight: 186.21g/mol

1-Naphthylacetic acid

CAS No.: 86-87-3

Main Products

VCID: VC0354421

Molecular Formula: C12H10O2

Molecular Weight: 186.21g/mol

1-Naphthylacetic acid - 86-87-3

CAS No. 86-87-3
Product Name 1-Naphthylacetic acid
Molecular Formula C12H10O2
Molecular Weight 186.21g/mol
IUPAC Name 2-naphthalen-1-ylacetic acid
Standard InChI InChI=1S/C12H10O2/c13-12(14)8-10-6-3-5-9-4-1-2-7-11(9)10/h1-7H,8H2,(H,13,14)
Standard InChIKey PRPINYUDVPFIRX-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)C=CC=C2CC(=O)O
Canonical SMILES C1=CC=C2C(=C1)C=CC=C2CC(=O)O
Appearance Solid
Boiling Point Decomposes
Colorform Needles from water
White crystals
Colorless crystals
Melting Point 135 °C
135.0 °C
134.5-135.5 °C
134.5-135.5°C
Physical Description Solid
Description 1-naphthylacetic acid is a naphthylacetic acid substituted by a carboxymethyl group at position 1. It has a role as a synthetic auxin.
1-Naphthaleneacetic acid, also known as NAA or a-naphthaleneacetate, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. 1-Naphthaleneacetic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-naphthaleneacetic acid is primarily located in the cytoplasm.
Related CAS 15165-79-4 (potassium salt)
25545-89-5 (ammonium salt)
61-31-4 (hydrochloride salt)
Shelf Life /Aqueous solution of sodium salt is/ very unstable to UV and sunlight irradiation. /Aqueous solution of sodium salt/
Stable /during storage/.
Some evidence of ultraviolet degradation.
Solubility 420 mg/L (at 20 °C)
0.00 M
Slightly soluble in ethanol, trifluoroacetic acid; soluble in benzene and acetic acid; very soluble in ethyl ether, acetone, and chloroform.
10.6 mg/l in carbon tetrachloride @ 26 °C; 55 mg/l in xylene at 26 °C
About 30 parts in alcohol
Very sol in isopropanol
In water, 420 mg/l @ 20 °C
0.42 mg/mL at 20 °C
Synonyms 1-naphthaleneacetic acid
1-naphthaleneacetic acid, ammonium salt
1-naphthaleneacetic acid, potassium salt
1-naphthaleneacetic acid, sodium salt
1-naphthylacetic acid
2-(1-naphthyl)acetic acid
2-(alpha-naphthyl)ethanoic acid
2-(naphthalen-1-yl)acetic acid
alpha-naphthaleneacetic acid
Galle-Donau
potassium 1-naphthaleneacetate
sodium 1-naphthaleneacetate
PubChem Compound 6862
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator